Cas no 30718-66-2 (Benzene, 1,3-dimethyl-5-(1-methylethoxy)-)
30718-66-2 structure
Product Name:Benzene, 1,3-dimethyl-5-(1-methylethoxy)-
CAS No:30718-66-2
MF:C11H16O
MW:164.244143486023
MDL:MFCD21101462
CID:2821383
PubChem ID:15531006
Update Time:2025-04-21
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80573722
- SCHEMBL12285479
- AB89851
- 30718-66-2
- 1-isopropoxy-3,5-dimethylbenzene
- F79357
- 1,3-Dimethyl-5-[(propan-2-yl)oxy]benzene
- AKOS008948153
- 1,3-Dimethyl-5-(1-methylethoxy)benzene
- Benzene, 1,3-dimethyl-5-(1-methylethoxy)-
-
- MDL: MFCD21101462
- Inchi: 1S/C11H16O/c1-8(2)12-11-6-9(3)5-10(4)7-11/h5-8H,1-4H3
- InChI Key: FJIIWDFMQNNIOH-UHFFFAOYSA-N
- SMILES: O(C1C=C(C)C=C(C)C=1)C(C)C
Computed Properties
- Exact Mass: 164.120115130Da
- Monoisotopic Mass: 164.120115130Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | P38913-250MG |
1,3-Dimethyl-5-(1-methylethoxy)benzene |
30718-66-2 | 95% | 250MG |
$110 | 2023-09-15 | |
| Advanced ChemBlocks | P38913-1G |
1,3-Dimethyl-5-(1-methylethoxy)benzene |
30718-66-2 | 95% | 1G |
$235 | 2023-09-15 | |
| Advanced ChemBlocks | P38913-5G |
1,3-Dimethyl-5-(1-methylethoxy)benzene |
30718-66-2 | 95% | 5G |
$740 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588015-1g |
1-Isopropoxy-3,5-dimethylbenzene |
30718-66-2 | 98% | 1g |
¥2557.00 | 2024-08-02 | |
| Aaron | AR0031QD-500mg |
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- |
30718-66-2 | 97% | 500mg |
$128.00 | 2025-02-11 | |
| Aaron | AR0031QD-1g |
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- |
30718-66-2 | 97% | 1g |
$188.00 | 2025-02-11 | |
| Aaron | AR0031QD-5g |
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- |
30718-66-2 | 97% | 5g |
$578.00 | 2025-02-11 | |
| 1PlusChem | 1P0031I1-500mg |
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- |
30718-66-2 | 97% | 500mg |
$120.00 | 2024-05-06 | |
| 1PlusChem | 1P0031I1-1g |
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- |
30718-66-2 | 97% | 1g |
$170.00 | 2024-05-06 | |
| 1PlusChem | 1P0031I1-5g |
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- |
30718-66-2 | 97% | 5g |
$507.00 | 2024-05-06 |
Benzene, 1,3-dimethyl-5-(1-methylethoxy)- Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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